1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanone

• IUPAC Name: 1,4-diazepan-1-yl-(4-fluoro-3-methylphenyl)methanone
• InChI: InChI=1S/C13H17FN2O/c1-10-9-11(3-4-12(10)14)13(17)16-7-2-5-15-6-8-16/h3-4,9,15H,2,5-8H2,1H3
• InChI Key: HPZXVNGFNLLROT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCCNCC2)F
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanone, also known as flubromazepam, is a psychoactive substance that belongs to the benzodiazepine class of drugs. It is a potent sedative, anxiolytic, and hypnotic agent that has been used in scientific research to investigate the mechanism of action of benzodiazepines and their effects on the central nervous system.

Mechanism of Action

The mechanism of action of 1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanonem is similar to that of other benzodiazepines. It enhances the activity of the neurotransmitter GABA by binding to the benzodiazepine site on the GABA-A receptor. This results in increased chloride ion influx into neurons, leading to the inhibition of neuronal activity and the sedative and anxiolytic effects of benzodiazepines.
Biochemical and Physiological Effects
Flubromazepam has been shown to have potent sedative, anxiolytic, and hypnotic effects. It has also been shown to have muscle relaxant and anticonvulsant properties. These effects are due to the drug's ability to enhance the activity of the neurotransmitter GABA by binding to the benzodiazepine site on the GABA-A receptor.

Advantages and Limitations for Lab Experiments

The advantages of using 1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanonem in lab experiments include its potent sedative, anxiolytic, and hypnotic effects, which make it a useful tool for investigating the mechanism of action of benzodiazepines and their effects on the central nervous system. However, the limitations of using 1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanonem in lab experiments include its potential for abuse and dependence, as well as its side effects, which include drowsiness, dizziness, and impaired coordination.

Future Directions

Future research on 1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanonem could focus on its potential as a therapeutic agent for the treatment of anxiety, insomnia, and other conditions that are currently treated with benzodiazepines. Additionally, research could investigate the development of new benzodiazepine compounds that have improved efficacy and fewer side effects. Finally, research could explore the potential of 1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanonem as a tool for investigating the role of GABA and the GABA-A receptor in the central nervous system.

Synthesis Methods

The synthesis of 1,4-Diazepan-1-yl-(4-fluoro-3-methylphenyl)methanonem involves the reaction of 4-fluoro-3-methylbenzaldehyde with 1,4-diazepane in the presence of a reducing agent such as sodium borohydride. The resulting product is purified by recrystallization to obtain the final compound.

Scientific Research Applications

Flubromazepam has been used in scientific research to investigate the mechanism of action of benzodiazepines and their effects on the central nervous system. It has been shown to enhance the activity of the neurotransmitter gamma-aminobutyric acid (GABA) by binding to the benzodiazepine site on the GABA-A receptor. This results in increased chloride ion influx into neurons, leading to the inhibition of neuronal activity and the sedative and anxiolytic effects of benzodiazepines.